Cas no 1171788-46-7 (N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]cyclopentanecarboxamide)

• Product Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]cyclopentanecarboxamide
• CAS No: 1171788-46-7
• MF: C₁₉H₂₄N₂O₃S
• MW: 360.470463752747
• CID: 5457114
• Update Time: 2025-05-26

N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)cyclopentanecarboxamide
• N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]cyclopentanecarboxamide

• Inchi： 1S/C19H24N2O3S/c1-23-14-8-9-17-16(11-14)20-19(25-17)21(12-15-7-4-10-24-15)18(22)13-5-2-3-6-13/h8-9,11,13,15H,2-7,10,12H2,1H3
• InChI Key： JMOYUZHNIFLUSU-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=CC(OC)=CC=C3S2)CC2CCCO2)=O)CCCC1

Additional information on N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]cyclopentanecarboxamide

Comprehensive Overview of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]cyclopentanecarboxamide (CAS No. 1171788-46-7)

N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]cyclopentanecarboxamide (CAS No. 1171788-46-7) is a synthetic organic compound that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a cyclopentanecarboxamide moiety and a tetrahydrofuran (oxolan) group further enhances its molecular complexity, making it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds, particularly due to their role in targeting specific enzymes and receptors involved in disease pathways. The compound N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]cyclopentanecarboxamide has been explored in the context of neurodegenerative diseases and metabolic disorders, aligning with current research trends focused on addressing global health challenges. Its structural versatility allows for potential modifications to improve bioavailability and target specificity, which are critical factors in modern drug design.

One of the key advantages of this compound lies in its molecular stability and synthetic accessibility. Researchers have highlighted its potential as a scaffold for developing novel small-molecule inhibitors, particularly in the field of kinase inhibition. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is associated with various cancers and inflammatory conditions. The 5-methoxy-1,3-benzothiazol-2-yl group in the compound is believed to contribute to its binding affinity with kinase targets, making it a valuable tool for mechanistic studies.

From a synthetic chemistry perspective, the preparation of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]cyclopentanecarboxamide involves multi-step organic reactions, including amide bond formation and heterocyclic ring construction. The use of green chemistry principles and catalytic methods has been emphasized to optimize its synthesis, reducing environmental impact and improving yield. These advancements align with the broader industry shift toward sustainable and efficient chemical processes.

The compound's physicochemical properties, such as logP (partition coefficient) and solubility, have been characterized to assess its drug-likeness. These parameters are crucial for predicting its behavior in biological systems and ensuring optimal pharmacokinetics. Additionally, computational modeling and molecular docking studies have been employed to evaluate its interaction with potential biological targets, providing insights into its mechanism of action.

In the context of current biomedical research trends, N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]cyclopentanecarboxamide has been investigated for its potential role in personalized medicine. The rise of precision therapeutics has increased demand for compounds that can be tailored to individual patient profiles, and this molecule's modular structure offers opportunities for customization. Furthermore, its application in high-throughput screening assays has been explored to identify new therapeutic avenues.

As the pharmaceutical industry continues to prioritize novel drug candidates, compounds like N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]cyclopentanecarboxamide are likely to remain at the forefront of innovation. Its combination of structural novelty and biological relevance positions it as a compelling subject for future research. Collaborative efforts between academia and industry will be essential to unlock its full potential and translate findings into clinical applications.